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Compound of Interest

Compound Name: NU-7031

Cat. No.: B1684132

Get Quote

Part 1: Executive Safety Directives
Treat NU-7031 as a high-potency bioactive compound. While some Safety Data Sheets (SDS)

may list this compound as "Not Classified" due to a lack of historical toxicity data, its

mechanism of action as a DNA-dependent protein kinase (DNA-PK) inhibitor mandates strict

containment. It inhibits the Non-Homologous End Joining (NHEJ) pathway, which is critical for

repairing DNA double-strand breaks.[1][2]

Immediate Handling Rules:

Never handle the dry powder outside a certified chemical fume hood.

Double-gloving (Nitrile) is mandatory for all stock solution preparations.

Pregnancy/Reproductive Risk: Personnel who are pregnant or planning to conceive should

consult an occupational health officer before handling, as DNA repair inhibitors carry

theoretical teratogenic risks.
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Part 2: Hazard Assessment & Mechanism-Based
Toxicity
To select the correct PPE, we must understand the why behind the hazard. Standard SDSs

often lag behind current research; therefore, we apply Mechanism-Based Toxicity Assessment.

Feature Technical Detail Safety Implication

Compound Identity NU-7031 (Ku-57788)
Potent small molecule kinase

inhibitor.

Mechanism
DNA-PK Inhibitor (

)

Genotoxicity Risk: By blocking

DNA repair, accidental

exposure renders cells

hypersensitive to background

radiation and genotoxic stress.

Physical State Crystalline Solid / Powder

Inhalation Risk: High. Dust

particulates can settle in the

deep lung, providing a direct

route to systemic circulation.

Solubility DMSO (up to 10 mM)

Absorption Risk: DMSO is a

penetrant carrier. If dissolved

NU-7031 contacts skin, DMSO

will shuttle the compound

directly into the bloodstream.

Part 3: Personal Protective Equipment (PPE) Matrix
This protocol utilizes an Occupational Exposure Band (OEB) approach, treating NU-7031 as an

OEB-4 compound (High Potency) until specific toxicology data proves otherwise.

PPE Selection Guide
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Protection Zone Equipment Standard Scientific Rationale

Respiratory

Engineering Control Primary:

Chemical Fume Hood (Face

velocity 80-100 fpm).

Secondary: N95 or P100

Respirator (only if outside

hood).

The solid powder poses the

highest risk. Once in solution,

inhalation risk drops, but

aerosol risk remains.

Dermal (Hands)

Double Nitrile Gloves (min 5

mil thickness). Technique:

Inspect inner glove for

breaches upon doffing outer

glove.

Nitrile provides excellent

resistance to DMSO (short-

term). Double gloving creates

a sacrificial barrier against

micro-tears.

Dermal (Body)

Tyvek® Lab Coat (Closed

front, elastic cuffs) or standard

cotton coat with disposable

sleeves.

Prevents dust accumulation on

street clothes. Elastic cuffs

prevent wrist exposure

between glove and sleeve.

Ocular
Chemical Splash Goggles

(ANSI Z87.1).

Standard safety glasses are

insufficient for DMSO-solvated

compounds which can splash

around side shields.

Part 4: Operational Protocol & Workflow
The following workflow is designed to maintain a "Chain of Safety" from storage to disposal.

Visualization: Hierarchy of Controls & Workflow
Caption: Operational logic flow for NU-7031 handling, emphasizing the transition from high-risk

powder to contained liquid states.
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Primary Containment Zone (Fume Hood)

1. Cold Storage
(-20°C)

2. Transport
(Sealed Container)

 Closed System 3. Fume Hood
(Engineering Control)

 Transfer 4. Weighing/Solubilization
(CRITICAL RISK)

 PPE: Double Glove 5. Dilution/Assay
(Liquid Handling)

 Solvent: DMSO 6. Disposal
(Haz Waste Stream)

 Segregation

Click to download full resolution via product page

Step-by-Step Handling Procedure
Phase A: Preparation (Donning)

Verify Engineering Controls: Check fume hood flow monitor. Ensure sash is at the working

height.

Glove Layering: Don the first pair of nitrile gloves (under the lab coat cuff). Don the second

pair (over the lab coat cuff). This "shingling" prevents skin exposure at the wrist.

Static Control: Use an anti-static gun or ionizer if weighing small amounts (<5mg) of powder,

as static can cause powder to "jump" and disperse.

Phase B: Solubilization (The Critical Step)

Open the NU-7031 vial only inside the hood.

Add solvent (DMSO) directly to the vial if possible to avoid weighing paper transfer.

Vortexing: Ensure the cap is tightly sealed (Parafilm wrap recommended) before vortexing to

prevent aerosol generation.

Note on DMSO: DMSO penetrates skin instantly. If you spill DMSO-solvated NU-7031 on

your glove, immediately change the outer glove. Do not wait.

Phase C: Decontamination & Doffing

Wipe down all surfaces (pipettes, balance, hood sash) with 10% bleach followed by 70%

ethanol. Bleach helps degrade organic structures; ethanol removes residues.
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Doffing Order:

Remove outer gloves (dispose in solid hazardous waste).

Remove goggles and lab coat.

Remove inner gloves (peel from inside out).

Wash hands with soap and water for 20 seconds.

Part 5: Disposal & Spill Response
Waste Disposal Streams

Solid Waste: Vials, pipette tips, and outer gloves contaminated with NU-7031 must go into

High Hazard/Cytotoxic Waste (often yellow bags/bins), destined for incineration.

Liquid Waste: DMSO solutions must be collected in a dedicated "Halogenated/Organic"

waste carboy labeled with the specific constituents. Do not pour down the drain.

Spill Cleanup (Powder)
Alert: Notify nearby personnel.

Isolate: Do not attempt to sweep dry powder (this creates dust).

Cover: Lay a paper towel soaked in a compatible solvent (e.g., ethanol or water) over the

powder to dampen it.

Scoop: Wipe up the damp material and place it in a hazardous waste bag.

Clean: Wash the area 3x with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.osha.gov/sites/default/files/publications/osha3404.pdf
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b1684132?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/DNA-PK.html
https://www.biorxiv.org/content/10.1101/2020.08.24.261875v1.full
https://www.biorxiv.org/content/10.1101/2020.08.24.261875v1.full
https://www.benchchem.com/product/b1684132/docs#operational-safety-guide-handling-nu-7031-dna-pk-inhibitor
https://www.benchchem.com/product/b1684132/docs#operational-safety-guide-handling-nu-7031-dna-pk-inhibitor
https://www.benchchem.com/product/b1684132/docs#operational-safety-guide-handling-nu-7031-dna-pk-inhibitor
https://www.benchchem.com/product/b1684132/docs#operational-safety-guide-handling-nu-7031-dna-pk-inhibitor
https://www.benchchem.com/product/b1684132?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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